N-(3-Propan-2-ylphenyl)-2-(4,11,13-trimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetamide

• IUPAC Name: N-(3-propan-2-ylphenyl)-2-(4,11,13-trimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetamide
• InChI: InChI=1S/C23H24N4O2S/c1-12(2)16-7-6-8-17(10-16)26-18(28)11-27-15(5)25-20-19-13(3)9-14(4)24-22(19)30-21(20)23(27)29/h6-10,12H,11H2,1-5H3,(H,26,28)
• InChI Key: WTBBBGWJQBSUBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C(=O)N(C(=N3)C)CC(=O)NC4=CC=CC(=C4)C(C)C)C
• Molecular Formula: C23H24N4O2S
• Molecular Weight: 420.5 g/mol

Description

N-(3-Propan-2-ylphenyl)-2-(4,11,13-trimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetamide is a useful research compound. Its molecular formula is C23H24N4O2S and its molecular weight is 420.53. The purity is usually 95%.
BenchChem offers high-quality N-(3-Propan-2-ylphenyl)-2-(4,11,13-trimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-Propan-2-ylphenyl)-2-(4,11,13-trimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis Applications

• The compound has potential applications in radiosynthesis, specifically in the synthesis of certain herbicides and safeners. A study by Latli and Casida (1995) discusses the radiosynthesis of related compounds, highlighting the method's utility in studying metabolism and mode of action of such chemicals (Latli & Casida, 1995).

Anticancer Applications

• Synthesis of derivatives of the compound has been explored for potential anticancer applications. Lesyk et al. (2007) report the synthesis of similar compounds and their evaluation as anticancer agents, demonstrating activity against various cancer cell lines (Lesyk et al., 2007).

DNA-Binding and Gene Delivery

• Another study by Carreon et al. (2014) highlights the synthesis of a water-soluble cationic polythiophene derivative, related to the compound , for potential use in DNA-binding and gene delivery (Carreon et al., 2014).

Antimicrobial Activity

• The compound and its derivatives have shown promise in antimicrobial applications. Saeed and Mumtaz (2017) synthesized novel isochroman-triazoles and thiadiazole hybrids, exhibiting moderate to good antibacterial activity against several bacterial strains (Saeed & Mumtaz, 2017).

Synthesis of Heterocyclic Compounds

• Research by Panchal and Patel (2011) involved synthesizing N-(4H-1,2,4-Triazol-4-yl)acetamide, a compound structurally related to the one , and its use in the synthesis of other heterocyclic compounds (Panchal & Patel, 2011).

Antibacterial Evaluation

• The compound's derivatives have also been synthesized and evaluated for antibacterial activities, as indicated in research by Rezki (2016), where synthesized triazoles showed promising antimicrobial activities against various bacterial strains (Rezki, 2016).

Antitumor Activity

• Albratty et al. (2017) explored the synthesis of certain derivatives of the compound and investigated their antitumor activities, with some showing promising inhibitory effects on different cell lines (Albratty et al., 2017).